Cas no 2246778-85-6 (1-Benzyl-3-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea)

• Product Name: 1-Benzyl-3-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• CAS No: 2246778-85-6
• MF: C₂₀H₂₄BClN₂O₃
• MW: 386.680164337158
• MDL: MFCD32661420
• CID: 4786653
• PubChem ID: 145884605
• Update Time: 2025-05-25

1-Benzyl-3-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1-Benzyl-3-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• D93689
• 2246778-85-6
• 1-benzyl-3-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• AS-77253
• 1-Benzyl-3-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea

• MDL： MFCD32661420
• Inchi： 1S/C20H24BClN2O3/c1-19(2)20(3,4)27-21(26-19)15-10-11-16(22)17(12-15)24-18(25)23-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3,(H2,23,24,25)
• InChI Key： ZJFXCDXXJYMWMZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1NC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 386.1568505g/mol
• Monoisotopic Mass: 386.1568505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6

Additional information on 1-Benzyl-3-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea

Research Brief on 1-Benzyl-3-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea (CAS: 2246778-85-6)

1-Benzyl-3-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea (CAS: 2246778-85-6) is a boronic acid ester derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique boronate ester functional group, has shown promising potential in various applications, including drug discovery, proteolysis-targeting chimeras (PROTACs), and as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its role in modulating protein-protein interactions and its utility in boron neutron capture therapy (BNCT).

The compound's structure features a benzyl urea moiety linked to a chlorophenyl group bearing a tetramethyl-1,3,2-dioxaborolane ring. This structural motif is particularly significant due to the boronate ester's ability to form reversible covalent bonds with diols and other nucleophiles, making it a valuable tool for targeted drug delivery and bioconjugation. Recent research has explored its use in the development of kinase inhibitors, where the boronate group serves as a pharmacophore to enhance binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a reversible inhibitor of the epidermal growth factor receptor (EGFR). The study demonstrated that 1-Benzyl-3-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to conventional therapies. The boronate ester moiety was found to interact with a conserved lysine residue in the ATP-binding pocket, providing a structural basis for its inhibitory effects.

Another area of interest is the compound's application in PROTACs, a novel therapeutic strategy for targeted protein degradation. A recent preprint on bioRxiv highlighted its use as a linker in the design of PROTACs targeting the androgen receptor (AR) in prostate cancer. The boronate ester's ability to form stable yet reversible bonds with hydroxyl groups on target proteins was leveraged to enhance the efficiency of ubiquitin-proteasome system-mediated degradation.

Furthermore, the compound's potential in BNCT has been explored due to the high neutron capture cross-section of boron-10. Preliminary in vitro studies have shown that 1-Benzyl-3-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea can selectively accumulate in cancer cells, making it a candidate for further development in this emerging therapeutic modality. However, challenges such as in vivo stability and targeted delivery remain to be addressed.

In summary, 1-Benzyl-3-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea (CAS: 2246778-85-6) represents a versatile scaffold with broad applications in medicinal chemistry and chemical biology. Its unique boronate ester functionality offers opportunities for innovation in drug design, targeted protein degradation, and radiation therapy. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential.